Cas no 128372-91-8 (tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate)
Tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate is a versatile N-Boc-protected pyrrole derivative, widely used as an intermediate in organic synthesis and pharmaceutical research. Its key advantages include a stable tert-butyloxycarbonyl (Boc) protecting group, which facilitates selective deprotection under mild acidic conditions, enabling controlled functionalization of the pyrrole core. The compound’s structural features, including the 2-methyl substitution and 5-oxo functionality, make it valuable for constructing heterocyclic frameworks and bioactive molecules. High purity and consistent reactivity ensure reliable performance in multi-step syntheses. Its compatibility with a range of reaction conditions further enhances its utility in medicinal chemistry and materials science applications.
128372-91-8 structure
Product Name:tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate
CAS No:128372-91-8
MF:C10H15NO3
MW:197.231003046036
MDL:MFCD21362841
CID:1104041
PubChem ID:10845591
Update Time:2025-05-19
tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2,5-dihydro-2-methyl-5-oxo-1H-Pyrrole-1-carboxylic acid 1,1-dimethylethyl ester
- tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate
- 128372-91-8
- SCHEMBL14889915
- EN300-8741286
-
- MDL： MFCD21362841
- Inchi： 1S/C10H15NO3/c1-7-5-6-8(12)11(7)9(13)14-10(2,3)4/h5-7H,1-4H3
- InChI Key： ZQUJUMROTWQJDY-UHFFFAOYSA-N
- SMILES： O(C(N1C(C=CC1C)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 197.10519334g/mol
- Monoisotopic Mass: 197.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 46.6Ų
tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8741286-1g |
tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate |
128372-91-8 | 95% | 1g |
$1086.0 | 2023-09-01 | |
| Enamine | EN300-8741286-5g |
tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate |
128372-91-8 | 95% | 5g |
$3147.0 | 2023-09-01 | |
| Enamine | EN300-8741286-10g |
tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate |
128372-91-8 | 95% | 10g |
$4667.0 | 2023-09-01 | |
| Enamine | EN300-8741286-0.05g |
tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate |
128372-91-8 | 95.0% | 0.05g |
$252.0 | 2025-02-21 | |
| Enamine | EN300-8741286-0.1g |
tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate |
128372-91-8 | 95.0% | 0.1g |
$376.0 | 2025-02-21 | |
| Enamine | EN300-8741286-0.25g |
tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate |
128372-91-8 | 95.0% | 0.25g |
$538.0 | 2025-02-21 | |
| Enamine | EN300-8741286-0.5g |
tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate |
128372-91-8 | 95.0% | 0.5g |
$847.0 | 2025-02-21 | |
| Enamine | EN300-8741286-1.0g |
tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate |
128372-91-8 | 95.0% | 1.0g |
$1086.0 | 2025-02-21 | |
| Enamine | EN300-8741286-2.5g |
tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate |
128372-91-8 | 95.0% | 2.5g |
$2127.0 | 2025-02-21 | |
| Enamine | EN300-8741286-5.0g |
tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate |
128372-91-8 | 95.0% | 5.0g |
$3147.0 | 2025-02-21 |
tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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